N-(4-chlorophenyl)-N'-[2-(dimethylamino)ethyl]ethanediamide

• IUPAC Name: N'-(4-chlorophenyl)-N-[2-(dimethylamino)ethyl]oxamide
• InChI: InChI=1S/C12H16ClN3O2/c1-16(2)8-7-14-11(17)12(18)15-10-5-3-9(13)4-6-10/h3-6H,7-8H2,1-2H3,(H,14,17)(H,15,18)
• InChI Key: KUKCULUTMOKIRK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNC(=O)C(=O)NC1=CC=C(C=C1)Cl
• Molecular Formula: C12H16ClN3O2
• Molecular Weight: 269.73 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to N-(4-chlorophenyl)-N'-[2-(dimethylamino)ethyl]ethanediamide often involves multistep chemical reactions including chlorination, condensation, and hydrolysis, highlighting a methodology that is both efficient for large-scale production and yields high purity products. For instance, Lan-xiang (2011) designed a new synthesis technology through a series of reactions, achieving a yield of 75.2% and demonstrating the feasibility for industrial-scale production (Lan-xiang, 2011).

Molecular Structure Analysis

The molecular structure of related compounds often involves complex arrangements and interactions, such as the formation of chiral C(2)-symmetric bisferrocenyldiamines and their reactions leading to catalytically active complexes. These structures are characterized using techniques like X-ray crystallography, providing detailed insights into their geometry and electronic configurations (Song et al., 1999).

Chemical Reactions and Properties

Chemical reactions involving N-(4-chlorophenyl)-N'-[2-(dimethylamino)ethyl]ethanediamide and its analogues can include acylation under base-free conditions and involve mechanisms that generate reactive intermediates. These reactions, catalyzed by compounds like 4-(N,N-Dimethylamino)pyridine hydrochloride, underline the compound’s reactivity and potential as a chemical intermediate (Liu et al., 2014).